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Compound of Interest

Compound Name: Lithium metaborate

Cat. No.: B077498

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the chemical and physical
properties of lithium metaborate, with a primary focus on its safe handling and use in a
laboratory setting. The following sections detail its identification, hazard classification, and the
necessary precautions to be taken when working with this compound.

Chemical Identification and Properties

Lithium metaborate, an inorganic salt with the chemical formula LiBOz, is a versatile
compound utilized in various scientific applications, including sample preparation for analysis
by X-ray fluorescence (XRF), atomic absorption spectroscopy (AAS), and inductively coupled
plasma (ICP) techniques.[1] Its CAS number is 13453-69-5.[1][2][3][4]

A summary of its key physical and chemical properties is presented in the table below for easy
reference.
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Property Value Source
CAS Number 13453-69-5 [1][21[4]
Molecular Formula LiBO2 [2][5]
Molecular Weight 49.75 g/mol [21[31[5]
Appearance White solid/powder [2][4]
Melting Point 845 °C (approx. 1553 °F) [2]

EC Number 236-631-5 [1][5]
Purity >98.0% [4]

Safety and Hazard Information

Lithium metaborate is classified as a hazardous substance.[6][7] It is crucial to understand its
potential health effects and to implement appropriate safety measures.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard statements for lithium metaborate:

Hazard Statement Description
H302 Harmful if swallowed.[7]
H315 Causes skin irritation.[8]
Causes serious eye damage / serious eye
H318 / H319 o
irritation.[6][7][8]
H335 May cause respiratory irritation.[8]
Suspected of damaging fertility or the unborn
H361 p ging y

child.[7]

Precautionary Measures
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The following precautionary statements outline the necessary steps to minimize risk when

handling lithium metaborate:

Precautionary Statement

Description

Obtain special instructions before use. Do not

P201 & P202 handle until all safety precautions have been
read and understood.[7]
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[8]
P264 Wash skin thoroughly after handling.[7][8]
Do not eat, drink or smoke when using this
P270
product.[7]
Wear protective gloves/protective clothing/eye
P280 p g p g/ey

protection/face protection.[7][8]

Experimental Protocols and Handling

Adherence to strict experimental protocols is paramount to ensure the safety of all laboratory

personnel. The following workflows and procedures are based on the safety data provided.

Personal Protective Equipment (PPE) Workflow

Proper selection and use of PPE are the first line of defense against exposure. The following

diagram illustrates the recommended PPE workflow.
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Figure 1: Personal Protective Equipment (PPE) Workflow
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Handling Lithium Metaborate Protective Gloves
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Caption: Recommended PPE for handling, spill cleanup, and waste disposal of lithium
metaborate.

First Aid Procedures for Exposure

In the event of accidental exposure, immediate and appropriate first aid is critical. The following
diagram outlines the recommended first aid response.
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Figure 2: First Aid Response to Lithium Metaborate Exposure
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Caption: First aid procedures for different routes of exposure to lithium metaborate.

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

Storage Conditions

Lithium metaborate should be stored in a dry, cool, and well-ventilated place.[6] Keep
containers tightly closed to avoid exposure to moisture.[6][8] It should be stored away from
incompatible materials such as strong oxidizing agents and acid anhydrides.[6]

Disposal

Dispose of lithium metaborate and its container in accordance with local, regional, and
national regulations.[7] Do not allow the product to enter drains.[7]
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Toxicological Information

Acute toxicity data indicates that lithium metaborate is harmful if swallowed.[7] Ingestion or
absorption may lead to a range of symptoms including nausea, vomiting, diarrhea, and in
severe cases, circulatory collapse and coma.[8] It is also suspected of causing damage to
fertility or the unborn child.[7]

The following diagram illustrates the logical relationship between exposure and potential health
effects.

Figure 3: Toxicological Pathway of Lithium Metaborate
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Caption: Potential health effects resulting from exposure to lithium metaborate.

This guide is intended to provide a comprehensive overview of the safe handling of lithium
metaborate. It is imperative that all users consult the full Safety Data Sheet (SDS) for this
product before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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